Cas no 1550812-61-7 (3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid)

• Product Name: 3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid
• CAS No: 1550812-61-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD29912076
• CID: 5161313
• Update Time: 2026-03-04

3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-cyclopropyl-1-(1-methylethyl)-
• 3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid

• MDL： MFCD29912076
• Inchi： 1S/C10H14N2O2/c1-6(2)12-5-8(10(13)14)9(11-12)7-3-4-7/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key： ZGZQERNZMVOHQW-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C(O)=O)C(C2CC2)=N1

Additional information on 3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid (CAS No. 1550812-61-7)

3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid (CAS No. 1550812-61-7) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic compounds widely recognized for their versatility in pharmaceutical and agrochemical applications. The compound's unique structure, featuring a cyclopropyl and isopropyl substitution, contributes to its distinct chemical properties, making it a subject of interest in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its potential as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for pyrazole derivatives has surged, driven by their role in designing novel therapeutics. 3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid stands out due to its balanced lipophilicity and steric profile, which are critical for optimizing drug-like properties. The compound's carboxylic acid moiety further enhances its utility, enabling facile derivatization into esters, amides, or other functional groups. This adaptability aligns with current trends in fragment-based drug design (FBDD), where small, synthetically tractable molecules serve as starting points for lead optimization.

The synthesis of 3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and selective functionalization. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes to minimize environmental impact—a topic frequently queried in academic and industrial forums.

Beyond pharmaceuticals, this compound has garnered attention in agrochemical research, where pyrazole scaffolds are leveraged to develop next-generation pesticides and herbicides. Its cyclopropyl group, in particular, is known to enhance metabolic stability, a key consideration in crop protection formulations. Discussions on platforms like ResearchGate and PubMed often highlight its potential in addressing challenges such as pesticide resistance and environmental persistence.

From a commercial perspective, 3-cyclopropyl-1-isopropyl-pyrazole-4-carboxylic acid is available through specialized chemical suppliers, with pricing and scalability being common search queries. Its storage and handling require standard laboratory precautions, though it is not classified as hazardous under current regulatory frameworks. As the scientific community continues to explore its applications, this compound remains a valuable asset in the toolkit of synthetic chemists and life scientists alike.